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Compound of Interest

Compound Name: Neopentyl glycol dibenzoate

Cat. No.: B167191 Get Quote

Application Notes
This document provides a detailed protocol for the synthesis of Neopentyl Glycol Dibenzoate,

a versatile chemical intermediate often used as a plasticizer, in a research laboratory setting.[1]

The synthesis is achieved through the esterification of neopentyl glycol with benzoyl chloride

using pyridine as a catalyst. This method is known for its relatively high yield and

straightforward procedure. The target audience for this protocol includes researchers,

scientists, and professionals in the field of drug development and chemical synthesis. All

procedures should be performed in a well-ventilated fume hood, and appropriate personal

protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at

all times.

Reaction Scheme
The overall reaction for the synthesis of Neopentyl Glycol Dibenzoate is as follows:

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis and

characterization of Neopentyl Glycol Dibenzoate.
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Parameter Value Reference

Reactants

Neopentyl Glycol (MW: 104.15

g/mol )
1.0 eq Protocol

Benzoyl Chloride (MW: 140.57

g/mol )
2.2 eq Protocol

Pyridine (MW: 79.1 g/mol ) 2.5 eq Protocol

Reaction Conditions

Temperature 20 °C [2]

Reaction Time 1 hour [2]

Product Information

Product Name Neopentyl Glycol Dibenzoate [1]

Molecular Formula C₁₉H₂₀O₄ [1]

Molecular Weight 312.36 g/mol [1]

Theoretical Yield Based on Neopentyl Glycol Protocol

Actual Yield ~84% [2]

Appearance White to off-white solid [1]

Melting Point 48-51 °C

Spectroscopic Data

¹H NMR (CDCl₃, 400 MHz) δ

(ppm)

8.05 (d, 4H), 7.55 (t, 2H), 7.44

(t, 4H), 4.18 (s, 4H), 1.15 (s,

6H)

¹³C NMR (CDCl₃, 101 MHz) δ

(ppm)

166.4, 132.9, 130.3, 129.6,

128.4, 70.0, 35.3, 21.9

IR (KBr) ν (cm⁻¹)

3065, 2968, 1720 (C=O),

1602, 1451, 1270 (C-O), 1115,

710
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Experimental Protocol
Materials and Reagents

Neopentyl glycol (Reagent grade, ≥99%)

Benzoyl chloride (Reagent grade, ≥99%)

Pyridine (Anhydrous, ≥99.8%)

Dichloromethane (DCM) (Anhydrous, ≥99.8%)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Ethanol (Reagent grade, for recrystallization)

Deionized water

Equipment
Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper
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Standard laboratory glassware

Procedure
Reaction Setup:

In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve neopentyl

glycol (1.0 eq) and pyridine (2.5 eq) in anhydrous dichloromethane (DCM).

Cool the flask in an ice bath to 0-5 °C.

Addition of Benzoyl Chloride:

Slowly add benzoyl chloride (2.2 eq) dropwise to the stirred solution over a period of 30

minutes, ensuring the temperature remains below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature (approximately 20 °C).

Stir the reaction mixture for 1 hour at room temperature.[2]

Work-up:

Quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel and wash sequentially with:

1 M HCl solution (twice) to remove excess pyridine.

Saturated NaHCO₃ solution to neutralize any remaining acid.

Brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent and concentrate the organic phase using a rotary evaporator to

obtain the crude product.
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Recrystallize the crude solid from hot ethanol to yield pure neopentyl glycol dibenzoate
as a white crystalline solid.

Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry

in a vacuum oven.

Mandatory Visualization
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Neopentyl Glycol Dibenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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